Cas no 88963-86-4 (1-Naphthalenesulfonyl chloride, 5-[[2-(acetylamino)ethyl]amino]-)
88963-86-4 structure
Product Name:1-Naphthalenesulfonyl chloride, 5-[[2-(acetylamino)ethyl]amino]-
CAS No:88963-86-4
MF:C14H15ClN2O3S
MW:326.798501253128
CID:617940
PubChem ID:58907729
Update Time:2025-04-19
1-Naphthalenesulfonyl chloride, 5-[[2-(acetylamino)ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenesulfonyl chloride, 5-[[2-(acetylamino)ethyl]amino]-
- 5-(2-acetamidoethylamino)naphthalene-1-sulfonyl chloride
- 88963-86-4
- 5-[(2-Acetamidoethyl)amino]naphthalene-1-sulfonyl chloride
- DTXSID10730563
- SCHEMBL14174460
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- Inchi: 1S/C14H15ClN2O3S/c1-10(18)16-8-9-17-13-6-2-5-12-11(13)4-3-7-14(12)21(15,19)20/h2-7,17H,8-9H2,1H3,(H,16,18)
- InChI Key: YYMWWYNVWXLXHA-UHFFFAOYSA-N
- SMILES: ClS(C1=CC=CC2=C(C=CC=C21)NCCNC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 326.0491912g/mol
- Monoisotopic Mass: 326.0491912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.6Ų
1-Naphthalenesulfonyl chloride, 5-[[2-(acetylamino)ethyl]amino]- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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